Cas no 1804669-14-4 (Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804669-14-4
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4844474
• Update Time: 2025-06-09

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O3/c1-20-7(19)2-6-8(9(12)13)5(3-17)4-18-10(6)21-11(14,15)16/h4,9H,2-3,17H2,1H3
• InChI Key： SPYPOCSWNATPAD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)OC(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804669-14-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with several groups: an aminomethyl group at position 5, a difluoromethyl group at position 4, a trifluoromethoxy group at position 2, and an acetate ester group at position 3. These substituents contribute to the compound's stability, reactivity, and solubility properties.

The synthesis of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble key intermediates, while fluoride-based reagents have been used to introduce the difluoromethyl and trifluoromethoxy groups.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of electron-withdrawing groups like the trifluoromethoxy moiety can enhance the bioavailability and pharmacokinetic properties of drug candidates. Recent studies have explored the use of similar pyridine derivatives in anti-cancer therapies, where they have shown selective cytotoxicity against cancer cells without significantly affecting normal cells. The aminomethyl group in this compound could also serve as a site for further functionalization, enabling the attachment of bioactive moieties or targeting ligands.

In addition to its pharmaceutical applications, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate has garnered attention in agrochemical research. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a candidate for developing novel pesticides or herbicides. Researchers have also investigated its role as a precursor for synthesizing advanced materials with tailored electronic properties, such as organic semiconductors or light-emitting diodes (LEDs).

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the trifluoromethoxy group undergoes oxidative cleavage, leading to the formation of less harmful byproducts. However, further research is needed to evaluate its long-term persistence in soil and aquatic systems.

Overall, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate represents a versatile platform for exploring new chemical entities with diverse functionalities. Its intricate structure and unique substituents make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its potential applications, this compound is poised to play a significant role in advancing modern chemistry and materials science.